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Compound of Interest

Compound Name: Methyl cis-11-octadecenoate

Cat. No.: B155034

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methyl cis-11-
octadecenoate as a reference standard in chromatographic analyses. The focus is on its
application in Gas Chromatography with Flame lonization Detection (GC-FID) and High-
Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-
ELSD) for the identification and quantification of fatty acid methyl esters (FAMES).

Introduction

Methyl cis-11-octadecenoate, also known as methyl cis-vaccenate, is a fatty acid methyl
ester commonly utilized as a reference standard in chromatography.[1][2][3] Its high purity and
well-characterized properties make it an ideal candidate for method development, validation,
and routine quality control in the analysis of lipids. This document outlines its application in GC-
FID and HPLC-ELSD, providing detailed protocols and performance data.

Chemical Structure:

Key Properties:
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Property Value
Chemical Formula C19H3602
Molecular Weight 296.49 g/mol
CAS Number 1937-63-9
Appearance Colorless liquid
Purity (Typical) >99.0% (GC)[1]

Application in Gas Chromatography with Flame
lonization Detection (GC-FID)

GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile
compounds like FAMEs.[4][5] Methyl cis-11-octadecenoate serves as an excellent reference
standard for retention time confirmation and for the quantification of other FAMESs in various
matrices, including food, biological, and pharmaceutical samples.

Experimental Protocol: Quantification of FAMESs using
GC-FID

This protocol describes the quantitative analysis of a hypothetical sample containing various
FAMES, using methyl cis-11-octadecenoate as an internal standard.

2.1.1. Materials and Reagents

Methyl cis-11-octadecenoate (analytical standard grade)[1]

FAME mix standard (e.g., Supelco 37 Component FAME Mix)

Hexane (HPLC grade)

Sodium sulfate (anhydrous)

Sample containing unknown FAMEs (e.g., lipid extract from a biological sample)

2.1.2. Standard and Sample Preparation
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e Stock Solution (1 mg/mL): Accurately weigh 10 mg of methyl cis-11-octadecenoate and

dissolve in 10 mL of hexane.

e Internal Standard (IS) Working Solution (100 pg/mL): Dilute 1 mL of the stock solution to 10

mL with hexane.

» Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of the FAME mix standard with the IS working solution.

o Sample Preparation: To 1 mg of the lipid extract, add a known volume of the IS working

solution and dilute with hexane. The sample should be filtered through a 0.22 pum syringe

filter before injection.

2.1.3. GC-FID Operating Conditions

Parameter

Condition

Gas Chromatograph

Agilent 8890 GC system or equivalent[5]

Column

DB-FastFAME (30 m x 250 pm, 0.25 pm)[5] or
SP-2560 (100 m x 0.25 mm, 0.20 um)

Inlet Temperature 250 °C

Injection Volume 1L

Split Ratio 50:1

Carrier Gas Helium, constant flow at 1.2 mL/min

Oven Program

Initial temp 100 °C, hold for 2 min, ramp to 240
°C at 3 °C/min, hold for 15 min

Detector FID

Detector Temperature 260 °C

Hydrogen Flow 30 mL/min

Air Flow 400 mL/min

Makeup Gas (N2) 25 mL/min
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2.1.4. Data Analysis

« Identify the peak corresponding to methyl cis-11-octadecenoate based on its retention time
from the analysis of the pure standard.

o Calculate the relative response factor (RRF) for each analyte in the FAME mix relative to the
internal standard.

¢ Quantify the analytes in the unknown sample using the established calibration curve.

Quantitative Data and Method Validation

The following tables summarize the expected performance of the GC-FID method using methyl
cis-11-octadecenoate as a reference.

Table 1: Retention Times of Common FAMESs

Fatty Acid Methyl Ester Retention Time (min)
Methyl myristate (C14:0) 185
Methyl palmitate (C16:0) 22.8
Methyl stearate (C18:0) 26.5
Methyl cis-11-octadecenoate (C18:1n-7) 27.2
Methyl oleate (C18:1n-9) 27.4
Methyl linoleate (C18:2n-6) 28.1
Methyl linolenate (C18:3n-3) 29.0

Table 2: Method Validation Parameters
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Parameter Methyl cis-11-octadecenoate
Linearity Range (ug/mL) 1-200

Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) (ug/mL) 0.25

Limit of Quantification (LOQ) (ng/mL) 0.75

Precision (%RSD, n=6) <2%

Accuracy (% Recovery) 98 - 102%

Application in High-Performance Liquid
Chromatography with Evaporative Light Scattering
Detection (HPLC-ELSD)

HPLC-ELSD is a valuable technique for the analysis of non-volatile lipids.[6] Methyl cis-11-
octadecenoate can be used as a reference standard for the quantification of various lipid
classes.

Experimental Protocol: Analysis of Lipids by HPLC-
ELSD

This protocol outlines the separation of lipid classes using methyl cis-11-octadecenoate as a
standard.

3.1.1. Materials and Reagents

Methyl cis-11-octadecenoate (analytical standard grade)

Lipid standards (e.g., cholesterol, triglycerides, phospholipids)

Hexane (HPLC grade)

Isopropanol (HPLC grade)
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Methanol (HPLC grade)

Water (HPLC grade)

3.1.2. Standard and Sample Preparation

Stock Solution (1 mg/mL): Prepare a stock solution of methyl cis-11-octadecenoate in
hexane.

Calibration Standards: Prepare a series of calibration standards of methyl cis-11-
octadecenoate and other lipid classes in the mobile phase.

Sample Preparation: Dissolve the lipid extract in the initial mobile phase and filter through a
0.45 um PTFE syringe filter.

3.1.3. HPLC-ELSD Operating Conditions

Parameter Condition

HPLC System Agilent 1260 Infinity 1l or equivalent
Column C18 (e.g., 4.6 x 150 mm, 5 pm)
Mobile Phase A Methanol/Water (95:5, v/v)

Mobile Phase B Isopropanol

0-10 min, 100% A; 10-20 min, 0-100% B; 20-25

Gradient min, 100% B
Flow Rate 1.0 mL/min
Column Temperature 40 °C
Injection Volume 20 pL

ELSD

Nebulizer Temperature 40 °C
Evaporator Temperature 60 °C

Gas Flow (N2) 1.5 L/min
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Quantitative Data

Table 3: HPLC-ELSD Method Performance

Parameter Methyl cis-11-octadecenoate
Retention Time (min) 12.5

Linearity Range (pg/mL) 5-500

Correlation Coefficient (r2) >0.995

LOD (ug/mL) 1.0

LOQ (ung/mL) 3.0

Visualization of Experimental Workflows
GC-FID Experimental Workflow
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Caption: Workflow for GC-FID analysis using a reference standard.
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Caption: Logical relationship of a reference standard in chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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